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Abstract
This document provides a detailed protocol for the preparation, storage, and handling of a

stock solution of QM295, a selective, reversible thiol inhibitor of Endoplasmic Reticulum

Oxidation 1 (ERO1).[1][2][3][4] QM295 is a valuable research tool for investigating endoplasmic

reticulum (ER) stress and the Unfolded Protein Response (UPR).[1][5][6] Due to its

hydrophobic nature, QM295 is typically dissolved in dimethyl sulfoxide (DMSO) for use in

biological assays. Adherence to this protocol will ensure the accurate preparation of QM295
stock solutions, maintaining compound integrity and ensuring reproducibility in experimental

results.

Introduction to QM295
QM295 is a small molecule inhibitor that targets Endoplasmic Reticulum Oxidation 1 (ERO1), a

key flavoenzyme responsible for catalyzing disulfide bond formation in newly synthesized

proteins within the ER.[5][7] By inhibiting ERO1, QM295 disrupts oxidative protein folding,

leading to an accumulation of unfolded or misfolded proteins. This condition, known as ER

stress, activates a complex signaling network called the Unfolded Protein Response (UPR).[5]

[6] Consequently, QM295 serves as a critical tool for studying the mechanisms of ER stress

and the UPR signaling pathways in various physiological and pathological contexts.
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QM295 Properties and Data Presentation
Proper preparation of QM295 solutions requires accurate knowledge of its chemical and

physical properties. The following table summarizes key quantitative data for QM295.

Property Value Reference

IUPAC Name

4-(4-Hydroxy-3-methoxy-

benzyl)-3-phenyl-2H-isoxazol-

5-one

[8]

CAS Number 1241046-32-1 [1][2]

Molecular Formula C₁₇H₁₃NO₄ [1][2]

Molecular Weight 295.29 g/mol [1][2]

IC₅₀ 1.9 µM (for ERO1α) [2][4]

Solubility DMSO: 90 mg/mL [2]

Appearance Solid powder [8]

Signaling Pathway of QM295 Action
QM295 inhibits ERO1, which is essential for re-oxidizing Protein Disulfide Isomerase (PDI).

PDI, in turn, facilitates disulfide bond formation in nascent polypeptides. Inhibition of ERO1

leads to the accumulation of reduced, unfolded proteins, triggering ER stress. This stress

activates the UPR, which is mediated by three ER-transmembrane sensors: IRE1, PERK, and

ATF6.[9][10][11][12] Under normal conditions, these sensors are kept inactive by the

chaperone GRP78 (BiP). Upon accumulation of unfolded proteins, GRP78 dissociates,

activating the downstream signaling cascades to restore ER homeostasis or, if the stress is

prolonged, induce apoptosis.[9][12]
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Caption: QM295 inhibits ERO1, inducing the Unfolded Protein Response (UPR).

Experimental Protocols
Materials and Equipment
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QM295 powder

Anhydrous or high-purity Dimethyl Sulfoxide (DMSO)

Analytical balance

Sterile microcentrifuge tubes or amber glass vials

Vortex mixer and/or sonicator

Calibrated micropipettes and sterile tips

Personal Protective Equipment (PPE): lab coat, safety glasses, and chemical-resistant

gloves

Protocol 1: Preparation of a 10 mM QM295 Stock
Solution
This protocol describes the preparation of a 10 mM stock solution, a common concentration for

laboratory use.

Preparation: Bring the vial of QM295 powder to room temperature before opening to prevent

condensation.

Calculation: Calculate the mass of QM295 required. To prepare 1 mL of a 10 mM stock

solution:

Mass (mg) = Molarity (mol/L) × Volume (L) × Molecular Weight ( g/mol ) × 1000 (mg/g)

Mass (mg) = 0.010 mol/L × 0.001 L × 295.29 g/mol × 1000 mg/g = 2.95 mg

Weighing: Carefully weigh 2.95 mg of QM295 powder and transfer it to a sterile

microcentrifuge tube. For quantities under 10 mg, it is often recommended to dissolve the

entire contents of the manufacturer's vial to avoid weighing errors.[13]

Dissolution: Add 1 mL of high-purity DMSO to the tube containing the QM295 powder.
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Mixing: Cap the tube tightly and vortex thoroughly for 1-2 minutes. If the compound does not

fully dissolve, sonicate the solution for several minutes or warm it briefly in a 37°C water

bath.[14] Visually inspect the solution to ensure it is clear and free of particulates.

Storage: Aliquot the stock solution into smaller, single-use volumes in sterile tubes to

minimize freeze-thaw cycles.[13][15] Store the aliquots protected from light at -20°C for

short-term (up to 1 month) or -80°C for long-term (up to 6-12 months) storage.[1][4][15]

Protocol 2: Preparation of Working Solutions for Cell-
Based Assays

Determine Final Concentration: Decide the final concentration of QM295 needed for your

experiment (e.g., 10 µM).

Dilution Strategy: Prepare an intermediate dilution if necessary. Directly diluting a high-

concentration DMSO stock into aqueous media can cause the compound to precipitate. A

serial dilution approach is recommended.

Dilution Example (for a final concentration of 10 µM):

Thaw a single aliquot of the 10 mM QM295 stock solution.

Prepare a 1:100 dilution by adding 10 µL of the 10 mM stock solution to 990 µL of cell

culture medium. This results in a 100 µM working solution with 1% DMSO.

Further dilute this working solution 1:10 into the final cell culture volume. For example, add

100 µL of the 100 µM working solution to 900 µL of medium in your culture well to achieve

a final concentration of 10 µM.

Final DMSO Concentration: The final concentration of DMSO in the cell culture medium

should be kept as low as possible, typically ≤0.1% to 0.5%, to avoid solvent-induced

cytotoxicity.[1][14][15] Always include a vehicle control (culture medium with the same final

concentration of DMSO) in your experiments.[14]
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Caption: Workflow for preparing QM295 stock and working solutions.
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Safety and Handling Precautions
QM295: Handle as a potentially hazardous chemical. The toxicological properties have not

been fully investigated.

DMSO: DMSO is an excellent solvent that can facilitate the absorption of substances

through the skin.[16] Always wear appropriate PPE, including chemical-resistant gloves, a

lab coat, and safety glasses, when handling DMSO and solutions containing it.

Work in a well-ventilated area or a chemical fume hood.

Consult the Safety Data Sheet (SDS) for QM295 for complete safety information.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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